N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H23N3O5S/c1-18(2)25(21,22)19-7-5-12(6-8-19)10-17-16(20)13-3-4-14-15(9-13)24-11-23-14/h3-4,9,12H,5-8,10-11H2,1-2H3,(H,17,20)
• InChI Key: QHEWAYDMEKDVMD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)CNC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H23N3O5S
• Molecular Weight: 369.4 g/mol

Description

“N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals. The compound also features a benzo[d][1,3]dioxole group and a carboxamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives can be synthesized through various intra- and intermolecular reactions. These include hydrogenation, cyclization, cycloaddition, annulation, and amination.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, a benzo[d][1,3]dioxole group, and a carboxamide group. Piperidine is a six-membered ring with one nitrogen atom and five carbon atoms.

Scientific Research Applications

Antimicrobial Agents

. .

Anticancer Agents

.

Acetylcholinesterase Inhibitors

. These inhibitors are often used in the treatment of diseases like Alzheimer’s.

Synthesis of Other Medicinally Important Compounds

. Sulfonamides have a wide range of medicinal applications, including antibiotic, antidiabetic, diuretic, and antithyroid activities.

Future Directions

Piperidine derivatives are an important area of research in the pharmaceutical industry, with more than 7000 piperidine-related papers published in the last five years. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.